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Compound of Interest

Compound Name: Leu-Leu-Leu-OH

CAS No.: 10329-75-6

Cat. No.: B1674818

Get Quote

Executive Summary: The "Shell-Former" Hierarchy
In the development of respirable dry powders, Trileucine (Leu-Leu-Leu) is generally superior to

Dileucine (Leu-Leu) and the monomer L-Leucine for stabilizing high-value biologics and

creating high-performance aerosols.[1]

While both peptides are surface-active, Trileucine’s distinct physicochemical profile—

specifically its lower aqueous solubility and higher glass transition temperature (Tg)—allows it

to form a robust, amorphous "skin" on particles more rapidly than Dileucine.[1] This rapid shell

formation is critical for creating low-density, corrugated particles that fly well (high Fine Particle

Fraction) and protect sensitive payloads from moisture and thermal stress.[1]

Verdict: Use Dileucine for cost-sensitive intermediate improvements.[1] Use Trileucine for

maximum aerosol performance and stability of labile biomolecules.

Physicochemical Properties Comparison
The functional differences between these two peptides stem directly from their solubility and

solid-state behavior.[1]
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Property Dileucine (Leu-Leu)
Trileucine (Leu-Leu-

Leu)

Impact on

Formulation

Molecular Weight ~244.3 g/mol ~357.5 g/mol

Higher MW

contributes to steric

bulk at the interface.

[1]

Aqueous Solubility

(Neutral pH)

Moderate (~16

mg/mL)
Low (~6.8 mg/mL)

Lower solubility drives

faster surface

precipitation (High

Peclet Number).[1]

Glass Transition (Tg) Lower (< 60°C)* High (~104°C)

High Tg ensures

storage stability of

amorphous powders

at room temp.[1]

Crystallization

Tendency
Moderate to Slow

Very Low

(Amorphous)

Trileucine remains

amorphous, forming a

continuous protective

glass shell.[1]

Surface Tension

Reduction
High Very High

Both reduce water

surface tension

significantly, aiding

droplet breakup.[1]

Hygroscopicity Moderate Low

Trileucine's

hydrophobic shell

resists moisture

uptake better than

Dileucine.[1]

*Note: Dileucine Tg data varies by salt form/pH, but is consistently lower than the robust

~104°C of Trileucine.

Mechanism of Action: The Peclet Number Effect
The superiority of Trileucine is best explained by the Peclet Number (
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), a dimensionless number representing the ratio of the evaporation rate to the diffusion rate of
the solute.

High ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-

inserted">

(>1): Surface enrichment. The solute cannot diffuse back to the center fast enough as the
droplet shrinks, accumulating at the surface.

Low ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-

inserted">

(<1): Homogeneous distribution.

Because Trileucine has lower solubility and lower diffusivity (larger molecule) than Dileucine, it

reaches surface saturation much earlier in the drying event. This creates a "skin" while the

droplet is still large, leading to a hollow or corrugated particle upon final drying.

Visualization: Particle Formation Pathway
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Figure 1: Comparative particle formation kinetics. Trileucine's lower solubility forces early shell

formation, resulting in aerodynamically superior corrugated particles.

Aerosol Performance & Stability Data
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Aerosolization (Fine Particle Fraction - FPF)
Experimental data consistently shows that Trileucine yields higher FPF values compared to

Dileucine and Leucine, particularly in "challenging" formulations (e.g., high moisture sensitivity).

[1]

Trileucine: Forms rugose (wrinkled) particles.[1][2] This roughness reduces the contact area

between particles (Van der Waals forces), significantly reducing powder cohesiveness.

Dileucine: Often forms smoother particles or crystallizes partially, which can lead to higher

inter-particle cohesive forces and lower dispersibility.[1]

Protein Stabilization
Trileucine is a "sacrificial amphiphile."[1] It competes with protein drugs for the air-water

interface during atomization.[1][2]

Mechanism: By occupying the interface, Trileucine prevents the protein from unfolding

(denaturing) at the surface tension boundary.

Efficacy: Trileucine > Dileucine due to higher surface activity and faster surface coverage.

Experimental Protocol: Comparative Evaluation
To objectively compare these excipients in your own lab, follow this standardized workflow.

Phase 1: Formulation Preparation
Stock Solution: Prepare a 1% (w/v) drug solution in water.[1]

Excipient Dosing: Add Trileucine or Dileucine at 5%, 10%, and 15% (w/w) ratios relative to

total solids.

Note: For Trileucine, you may need to adjust pH slightly >7.0 or use ammonium hydroxide

to assist initial dissolution, as it is less soluble than Dileucine.[1]

Control: Prepare a pure Leucine (monomer) formulation for baseline.
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Phase 2: Spray Drying (Büchi B-290 or Similar)[1]
Inlet Temp: 100–140°C (Drug dependent).

Outlet Temp: Maintain < 70°C to protect biologics.

Atomizer: Two-fluid nozzle (High shear is beneficial for surface active agents).[1]

Feed Rate: 2–5 mL/min.

Phase 3: Characterization Workflow
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Figure 2: Analytical workflow for validating excipient performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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